2-(6-chloro-1,1-dioxido-4-phenyl-2H-1,2,3-benzothiadiazin-2-yl)-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-(6-chloro-1,1-dioxo-4-phenyl-1λ6,2,3-benzothiadiazin-2-yl)-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C23H20ClN3O4S/c1-2-31-20-11-7-6-10-19(20)25-22(28)15-27-26-23(16-8-4-3-5-9-16)18-14-17(24)12-13-21(18)32(27,29)30/h3-14H,2,15H2,1H3,(H,25,28)
• InChI Key: FOKLCVMSTFPGRC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2N=C(C3=C(S2(=O)=O)C=CC(=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C23H20ClN3O4S
• Molecular Weight: 469.9 g/mol

Description

2-(6-chloro-1,1-dioxido-4-phenyl-2H-1,2,3-benzothiadiazin-2-yl)-N-(2-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C23H20ClN3O4S and its molecular weight is 469.94. The purity is usually 95%.
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Scientific Research Applications

Comparative Metabolism and Herbicide Efficacy

One study discusses the metabolism of chloroacetamide herbicides in human and rat liver microsomes, highlighting the metabolic pathways and potential carcinogenicity involved with similar compounds. This research is crucial for understanding the biotransformation and the toxicological implications of such chemicals in mammals (Coleman et al., 2000).

Antitumor Activity

Another study evaluates the antitumor activity of new benzothiazole derivatives, underscoring the pharmacophoric significance of the benzothiazole structure for potential antitumor applications. This indicates that compounds with a benzothiazole moiety, similar to the one , may hold promise in anticancer research (Yurttaş et al., 2015).

Allelochemicals in Agriculture

Research on benzoxazinones and related compounds from the Gramineae family suggests their significant role as allelochemicals with phytotoxic, antimicrobial, and antifungal properties. These findings propose an agronomic utility for managing weeds and soil-borne diseases, which could be relevant to understanding the ecological impacts of structurally related compounds (Macias et al., 2006).

Herbicide Detoxification

The initial metabolism of acetochlor in plants and its implications for herbicide detoxification offers insight into the selective phytotoxicity and resistance mechanisms in crops. This is pertinent for developing more efficient and less environmentally damaging herbicidal formulations (Breaux, 1987).